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Compound of Interest

Compound Name: 2-Aminobenzophenone

Cat. No.: B122507

This document provides essential safety and logistical information for the proper disposal of 2-
Aminobenzophenone, ensuring compliance and safety for researchers, scientists, and drug
development professionals. The following procedures are based on standard safety data
sheets and chemical waste management guidelines.

Immediate Safety and Hazard Information

2-Aminobenzophenone is classified as a hazardous substance. Understanding its primary
hazards is critical before handling or preparing for disposal.

» Hazard Classification: Causes skin irritation (Category 2), serious eye irritation (Category 2),
and may cause respiratory irritation (Category 3)[1][2][3].

» Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 2-
Aminobenzophenone. This includes safety glasses with side-shields, chemical-resistant
gloves, and a lab coat[1][4]. If dust formation is likely, use a NIOSH/MSHA-approved
respirator.

Hazard Summary Table
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Precautionary

Hazard Lo L.
. GHS Category Statement Description Citations
Classification
Codes
. L Causes skin
Skin Irritation Category 2 H315 oL
irritation.

o Causes serious
Eye Irritation Category 2 H319 S
eye irritation.

| Specific Target Organ Toxicity | Category 3 | H335 | May cause respiratory irritation. | |

Waste Collection and Containment Protocol

Proper containment of 2-Aminobenzophenone waste is the first step in the disposal process.
This includes pure, unused product, contaminated materials, and solutions.

Methodology for Waste Collection:

« ldentify Waste Type: Determine if the waste is solid (powder, contaminated labware) or liquid
(dissolved in solvent).

o Select Appropriate Container:

o For solid waste, use a wide-mouth, sealable container made of a compatible material
(e.g., high-density polyethylene). Ensure the container is clean, dry, and in good condition.

o For liquid waste, use the original container if possible, or a designated, compatible, and
leak-proof solvent waste container. The container must have a tight-fitting screw cap.

e Contain the Waste:

o Solids: Carefully transfer the solid 2-Aminobenzophenone waste into the designated
container, avoiding the creation of dust. Contaminated items like gloves, weigh boats, and
paper towels should also be placed in this container.

o Liquids: Pour liquid waste carefully into the designated liquid waste container. Do not mix
incompatible waste streams.
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e Seal and Label:
o Securely close the container lid.
o Immediately label the container with a "Hazardous Waste" tag.

o The label must clearly state "2-Aminobenzophenone” and list any solvents or other
chemicals present. Indicate the hazards (e.g., "Irritant™).

Accidental Spill Cleanup Protocol

In the event of a spill, immediate and proper cleanup is necessary to prevent exposure and
environmental contamination.

Methodology for Spill Cleanup:

o Ensure Safety: Evacuate non-essential personnel from the area. Ensure adequate ventilation
and wear the full PPE described in Section 1.

¢ Contain the Spill: Prevent the spill from spreading or entering drains.
e Clean Up:

o For solid spills, gently sweep or scoop the material to avoid creating dust. Place the
collected material into a suitable, labeled container for disposal.

o Do not use water to clean up the bulk of a solid spill, as this can dissolve and spread the
chemical.

o Decontaminate: Once the bulk material is collected, decontaminate the area with soap and
water.

» Dispose of Materials: All cleanup materials (wipes, contaminated PPE) must be placed in the
hazardous waste container for disposal.

Final Disposal Procedures
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The final disposal of 2-Aminobenzophenone waste must be handled by a licensed
professional service. Under no circumstances should this chemical be disposed of in the
regular trash or down the drain.

Step-by-Step Disposal Plan:

e Engage a Professional Service: Contact your institution's Environmental Health & Safety
(EHS) office or a licensed professional waste disposal company to handle the disposal.

e Provide Documentation: Show the Safety Data Sheet (SDS) to the waste disposal service to
ensure they are aware of the hazards and handling requirements.

o Recommended Disposal Methods:

o Incineration: A common method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

o Licensed Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company.

o Contaminated Packaging: Dispose of contaminated packaging and containers in the same
manner as the unused product.

¢ Regulatory Compliance: Chemical waste generators are responsible for consulting and
adhering to all local, regional, and national hazardous waste regulations to ensure complete
and accurate classification and disposal.

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-
Aminobenzophenone waste.
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Caption: Workflow for the safe collection and disposal of 2-Aminobenzophenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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